Cas no 856781-81-2 (1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate)

• Product Name: 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• CAS No: 856781-81-2
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD11506681
• CID: 4657460
• Update Time: 2025-05-26

1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, 2-methyl1-(phenylmethyl) ester, (2S)-

• MDL： MFCD11506681
• Inchi： 1S/C14H15NO4/c1-18-13(16)12-8-5-9-15(12)14(17)19-10-11-6-3-2-4-7-11/h2-7,9,12H,8,10H2,1H3/t12-/m0/s1
• InChI Key： AVFGEGRRBQUROI-LBPRGKRZSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C=CC[C@H]1C(OC)=O

Additional information on 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate

Introduction to 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate (CAS No. 856781-81-2)

1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate, identified by its CAS number 856781-81-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrole derivative family, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, including its benzyl substituent, methyl group, and the specific stereochemistry at the (2S) position, contribute to its distinct chemical properties and biological functionalities.

The molecular structure of 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate consists of a dihydropyrrole core linked to two carboxylate groups at the 1 and 2 positions. The presence of the benzyl group at the 1-position enhances the lipophilicity of the molecule, while the methyl group at the 2-position influences its electronic properties and reactivity. The stereochemical configuration at the (2S) position is particularly noteworthy, as it can significantly impact the molecule's interaction with biological targets. This stereochemistry is often a critical factor in determining the efficacy and selectivity of pharmacological agents.

In recent years, pyrrole derivatives have been extensively studied for their potential in drug discovery due to their ability to modulate various biological pathways. The compound CAS No. 856781-81-2 has been explored in several preclinical studies for its pharmacological properties. Research has indicated that this molecule exhibits promising activity in inhibiting certain enzymes and receptors that are implicated in inflammatory diseases and cancer. The carboxylate groups in its structure facilitate interactions with anionic binding sites on biological targets, making it a versatile scaffold for drug development.

One of the most intriguing aspects of 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate is its potential role as a lead compound for the development of novel therapeutics. The combination of its structural features—such as the benzyl, methyl, and stereochemically defined pyrrole core—makes it an attractive candidate for further optimization. Researchers have leveraged computational methods to predict its binding affinity to various biological targets, which has guided experimental efforts in modifying its structure to enhance potency and reduce off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the benzyl group and the protection/deprotection of functional groups are critical steps in constructing the desired pyrrole framework. Advances in synthetic methodologies have enabled more efficient routes to produce this compound, making it more accessible for medicinal chemistry investigations.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of pyrrole derivatives. The enantiomeric purity of CAS No. 856781-81-2 is crucial for its pharmacological efficacy. Chiral resolution techniques have been employed to isolate and purify specific enantiomers, which have shown differential biological activities in vitro and in vivo. This underscores the need for rigorous analytical characterization to ensure that pharmaceutical candidates are developed with high stereochemical fidelity.

The potential therapeutic applications of 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate extend across multiple disease areas. In oncology, for instance, this compound has demonstrated preclinical activity against certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion,CAS No. 856781-81-2 represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The ongoing research into this compound highlights its potential as a lead molecule for drug development. As our understanding of biological targets improves and synthetic methodologies evolve, compounds like 1-benzyl 2-methyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate are poised to play a crucial role in addressing unmet medical needs.